2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[4-(1-adamantyl)piperazin-1-yl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C22H30N4O3/c27-21(23-19-2-1-3-20(11-19)26(28)29)15-24-4-6-25(7-5-24)22-12-16-8-17(13-22)10-18(9-16)14-22/h1-3,11,16-18H,4-10,12-15H2,(H,23,27)
• InChI Key: WEFPPEWLURLOSB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H30N4O3
• Molecular Weight: 398.5 g/mol

Description

2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide, also known as ADPA, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide is not fully understood, but it is believed to exert its neuroprotective effects through the modulation of various signaling pathways in the brain. It has been shown to activate the Akt/mTOR pathway, which plays a crucial role in cell survival and growth, and also to inhibit the JNK pathway, which is involved in cell death and inflammation.
Biochemical and Physiological Effects:
2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine, in the brain. It has also been shown to reduce oxidative stress and inflammation, which are thought to be major contributors to neurodegeneration.

Advantages and Limitations for Lab Experiments

2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to be stable under a variety of conditions. It has also been shown to have low toxicity in animal studies. However, one limitation of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide. One area of interest is the development of more potent analogs of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide that could have even greater neuroprotective properties. Another area of interest is the investigation of the effects of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide on other signaling pathways in the brain, such as the MAPK pathway. Finally, there is also interest in investigating the potential use of 2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide in combination with other drugs for the treatment of neurodegenerative disorders.

Scientific Research Applications

2-[4-(1-adamantyl)-1-piperazinyl]-N-(3-nitrophenyl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.